Cas no 54705-16-7 (Benzamide, 2-(methylthio)-)

• Product Name: Benzamide, 2-(methylthio)-
• CAS No: 54705-16-7
• MF: C₈H₉NOS
• MW: 167.228160619736
• MDL: MFCD00757485
• CID: 353897
• PubChem ID: 967620
• Update Time: 2025-04-19

Benzamide, 2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-(methylthio)-
• 2-(Methylsulfanyl)benzamide
• 2-methylsulfanylbenzamide
• SCHEMBL701691
• 2-(Methylsulphanyl)benzamide
• MFCD00757485
• DTXSID60359521
• AKOS008937894
• 2-methylsulfanyl-benzamide
• 2-(methylthio)benzamide
• (methyl-thio)benzamide
• 54705-16-7

• MDL： MFCD00757485
• Inchi： 1S/C8H9NOS/c1-11-7-5-3-2-4-6(7)8(9)10/h2-5H,1H3,(H2,9,10)
• InChI Key： HSOQDPYTTOKEHI-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(N)=O

Computed Properties

• Exact Mass: 167.04057
• Monoisotopic Mass: 167.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 316.7±25.0 °C at 760 mmHg
• Flash Point: 145.3±23.2 °C
• PSA: 43.09
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Benzamide, 2-(methylthio)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives